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Abstract
This technical guide provides a detailed overview of the physical and chemical properties of 3-
methyloctanal (CAS No: 25882-73-9), a nine-carbon branched-chain aldehyde. The document

consolidates available data on its molecular structure, physicochemical characteristics, and

safety profiles. Due to a notable absence of published experimental spectral data and

biological studies, this guide also outlines general methodologies for its synthesis and

characterization, providing a foundational resource for researchers initiating studies on this

compound. All quantitative data are presented in structured tables for clarity and comparative

analysis.

Introduction
3-Methyloctanal is an organic compound with the molecular formula C₉H₁₈O.[1][2][3] As a

branched-chain aldehyde, its chemical properties are of interest in various fields, including

synthetic organic chemistry and potentially in the study of chemical signaling, although specific

biological activities have not yet been documented in the available scientific literature. This

guide aims to provide a comprehensive repository of the known physical and chemical data of
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3-methyloctanal and to address the current gaps in experimental data by proposing general

protocols for its synthesis and characterization.

Physicochemical Properties
The physical and chemical properties of 3-methyloctanal have been reported through a

combination of experimental measurements and computational estimations. The following

tables summarize the key quantitative data available for this compound.

Table 1: General and Physical Properties
Property Value Source

Molecular Formula C₉H₁₈O [1][2][3]

Molecular Weight 142.24 g/mol [2][3]

Boiling Point
183.7 °C at 760 mmHg

(estimated)
[1][4]

Melting Point -18 °C (estimated) [1]

Density 0.813 g/cm³ [1]

Refractive Index 1.4204 (estimated) [1]

Flash Point 58.9 °C (estimated) [1][4]

Vapor Pressure 0.759 mmHg at 25 °C [1]

Water Solubility
152.1 mg/L at 25 °C

(estimated)
[4]

Table 2: Computed Chemical Properties
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Property Value Source

XLogP3 3.2 [1][2][3]

Hydrogen Bond Donor Count 0 [1]

Hydrogen Bond Acceptor

Count
1 [1]

Rotatable Bond Count 6 [1]

Exact Mass 142.135765193 Da [1][2][3]

Monoisotopic Mass 142.135765193 Da [2][3]

Topological Polar Surface Area 17.1 Å² [2][3]

Heavy Atom Count 10 [1]

Complexity 78.8 [1]

Spectral Data
As of the date of this publication, experimental ¹H NMR, ¹³C NMR, and mass spectrometry data

for 3-methyloctanal are not available in the public domain. Researchers are encouraged to

perform these analyses upon synthesis to contribute to the body of knowledge for this

compound.

Synthesis of 3-Methyloctanal
While a specific, detailed experimental protocol for the synthesis of 3-methyloctanal is not

readily available in the literature, two primary synthetic routes can be proposed based on

established organic chemistry reactions: hydroformylation of 1-heptene and oxidation of 3-

methyloctanol.

Proposed Synthesis Route 1: Hydroformylation of 1-
Heptene
Hydroformylation, also known as the oxo process, involves the addition of a formyl group

(CHO) and a hydrogen atom across a carbon-carbon double bond. The hydroformylation of 1-
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heptene would yield a mixture of aldehydes, including the desired 3-methyloctanal, though

regioselectivity can be a challenge.

1-Heptene Intermediate_ComplexCO, H₂, Rh catalyst
3-MethyloctanalIsomerization & Hydroformylation

n-Octanal
Linear Hydroformylation

Click to download full resolution via product page

Caption: Proposed hydroformylation synthesis of 3-methyloctanal.

Experimental Protocol (General Methodology):

Materials: 1-heptene, a rhodium-based catalyst (e.g., a rhodium complex with a phosphine

ligand), syngas (a mixture of carbon monoxide and hydrogen), and a suitable solvent (e.g.,

toluene).

Apparatus: A high-pressure reactor (autoclave) equipped with a stirrer, gas inlet, and

temperature and pressure controls.

Procedure:

The reactor is charged with 1-heptene, the rhodium catalyst, and the solvent.

The reactor is sealed and purged with nitrogen to remove any air.

The reactor is pressurized with syngas to the desired pressure.

The reaction mixture is heated to the desired temperature with constant stirring.

The reaction is allowed to proceed for a set amount of time, with pressure maintained by

the addition of syngas as it is consumed.

After the reaction is complete, the reactor is cooled, and the excess pressure is carefully

released.
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The product mixture is collected, and the solvent is removed under reduced pressure.

The resulting mixture of aldehydes is then purified, typically by fractional distillation, to

isolate 3-methyloctanal.

Note: The specific conditions (catalyst, solvent, temperature, pressure, and reaction time)

would need to be optimized to maximize the yield and selectivity for 3-methyloctanal.

Proposed Synthesis Route 2: Oppenauer Oxidation of 3-
Methyloctanol
The Oppenauer oxidation is a gentle method for oxidizing secondary alcohols to ketones, and

can also be applied to the synthesis of aldehydes from primary alcohols.[5][6] This method

involves the use of an aluminum alkoxide catalyst in the presence of a hydride acceptor, such

as acetone.[5]

3-Methyloctanol Aluminum_Alkoxide_ComplexAluminum isopropoxide 3-MethyloctanalHydride transfer to Acetone

Click to download full resolution via product page

Caption: Proposed Oppenauer oxidation of 3-methyloctanol.

Experimental Protocol (General Methodology):

Materials: 3-methyloctanol, aluminum isopropoxide, acetone (both as solvent and hydride

acceptor), and a dry, inert solvent such as toluene or benzene.

Apparatus: A round-bottom flask equipped with a reflux condenser and a heating mantle,

under an inert atmosphere (e.g., nitrogen).

Procedure:

3-methyloctanol, a solution of aluminum isopropoxide, and a large excess of acetone are

added to the reaction flask.

The mixture is heated to reflux with stirring.
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The reaction progress is monitored by a suitable technique (e.g., thin-layer

chromatography or gas chromatography).

Upon completion, the reaction is cooled to room temperature.

The reaction is quenched by the slow addition of a dilute acid (e.g., 1 M HCl).

The organic layer is separated, and the aqueous layer is extracted with an organic solvent

(e.g., diethyl ether).

The combined organic layers are washed with brine, dried over an anhydrous drying agent

(e.g., MgSO₄), and filtered.

The solvent is removed under reduced pressure, and the crude 3-methyloctanal is
purified by distillation.

Biological Activity and Signaling Pathways
There is currently no available information in the scientific literature regarding the biological

activity, metabolic fate, or any associated signaling pathways of 3-methyloctanal. Further

research, including in vitro and in vivo studies, is required to elucidate any potential

pharmacological or toxicological effects of this compound.

Safety and Handling
Based on available safety data, 3-methyloctanal is classified as a flammable liquid and vapor.

[2] It is also reported to cause skin and serious eye irritation and may cause respiratory

irritation.[2]

Hazard Statements:

H226: Flammable liquid and vapor.[2]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]
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Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab

coat, should be worn when handling this compound. All work should be conducted in a well-

ventilated fume hood.

Conclusion
3-Methyloctanal is a compound for which basic physicochemical data are available, largely

from computational estimations. A significant opportunity exists for further research to fill the

gaps in our knowledge, particularly concerning its experimental spectral properties, detailed

synthetic procedures, and its potential biological activities. The methodologies and data

presented in this guide serve as a starting point for researchers and professionals in drug

development and other scientific disciplines to explore the properties and potential applications

of 3-methyloctanal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3050425?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3050425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

